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Compound of Interest

Compound Name: Val-Ser

Cat. No.: B083905 Get Quote

Essential Safety and Handling Guide for Val-Ser
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Val-Ser. Following these procedures will help ensure

a safe laboratory environment and maintain the integrity of your research.

Hazard Identification and Personal Protective
Equipment (PPE)
Val-Ser, a dipeptide composed of L-valine and L-serine, is classified with specific hazards that

necessitate the use of appropriate personal protective equipment. According to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS), Val-Ser is associated

with the following:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

To mitigate these risks, the following PPE is mandatory when handling Val-Ser in its lyophilized

(powder) form and in solution.
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Personal Protective

Equipment (PPE)
Specification Purpose

Hand Protection Nitrile gloves

To prevent skin contact and

irritation. Double-gloving is

recommended when handling

concentrated solutions.

Eye Protection
Safety glasses with side

shields or safety goggles

To protect eyes from splashes

and airborne particles,

preventing serious eye

irritation.[2][3]

Respiratory Protection N95 respirator or equivalent

Recommended when handling

the lyophilized powder to avoid

respiratory tract irritation.[1]

Body Protection Laboratory coat
To protect skin and clothing

from spills.

Operational Plan: From Receipt to Use
This section outlines the standard operating procedure for handling Val-Ser from the moment it

is received to its use in experimental protocols.

2.1. Receiving and Storage

Upon receipt, inspect the container for any damage.

Val-Ser is typically delivered as a lyophilized powder. For long-term stability, store the sealed

container at -20°C in a dry, dark place.[4][5]

Before opening, allow the container to warm to room temperature in a desiccator to prevent

condensation and moisture absorption, which can degrade the peptide.[5][6]

2.2. Preparation of Stock Solutions

Pre-dissolution: Wear all required PPE as specified in the table above.
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Solvent Selection: Begin by attempting to dissolve a small amount of Val-Ser in sterile,

distilled water.[4][7]

Aiding Dissolution: If solubility is an issue, the following techniques can be employed:

Sonication: This can help break up aggregates and improve the rate of dissolution.[5]

pH Adjustment: For basic peptides, adding a small amount of dilute (e.g., 10%) acetic acid

can aid solubility. For acidic peptides, dilute ammonium hydroxide can be used.[7]

Aliquotting: Once the Val-Ser is fully dissolved, it is highly recommended to create single-use

aliquots of the stock solution. This practice minimizes waste and prevents degradation from

repeated freeze-thaw cycles.[4][8]

Storage of Solutions: Store the aliquoted stock solutions at -20°C or colder. For peptides in

solution, it is best to use them promptly as their stability is more limited compared to the

lyophilized form.[5][7]

Disposal Plan
Proper disposal of Val-Ser and its containers is essential to maintain a safe laboratory

environment.

Unused Product: Unused, uncontaminated Val-Ser should be disposed of as non-hazardous

chemical waste, in accordance with local, state, and federal regulations.

Contaminated Materials: All materials that have come into contact with Val-Ser, such as

pipette tips, tubes, and gloves, should be disposed of in the appropriate laboratory waste

stream.

Empty Containers: Empty containers should be rinsed thoroughly with an appropriate solvent

before being discarded or recycled, following institutional guidelines.

Experimental Workflow Diagram
The following diagram illustrates the key decision points and steps in the safe handling and

preparation of Val-Ser for experimental use.
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Caption: Workflow for the safe handling and preparation of Val-Ser solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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